Cas no 16017-30-4 (1-ethynyl-2,4-dimethylbenzene)

• Product Name: 1-ethynyl-2,4-dimethylbenzene
• CAS No: 16017-30-4
• Molecular Formula: C₁₀H₁₀
• Molecular Weight: 130.1864
• MDL: MFCD08703476
• CID: 193084
• PubChem ID: 140020

1-ethynyl-2,4-dimethylbenzene Properties

Names and Identifiers

• 1-ETHYNYL-2,4-DIMETHYL-BENZENE
• 1-ETHYNYL-2,4-DIMETHYLBENZENE
• Benzene,1-ethynyl-2,4-dimethyl-
• 1-Aethinyl-2,4-dimethyl-benzol
• 2,4-dimethylphenylacetylene
• 2-ethynyl-1,5-dimethylbenzene
• Benzene,1-ethynyl-2,4-dimethyl
• DTXSID40166811
• CS-0308535
• D95875
• 16017-30-4
• AKOS010651476
• 2,4-dimethyl-1-ethynylbenzene
• FT-0757875
• Benzene, 1-ethynyl-2,4-dimethyl-
• EN300-1235017
• A18259
• GMODJHLJRNXLMC-UHFFFAOYSA-N
• AB91827
• MFCD08703476
• AS-61199
• 2,4-Dimethylphenylacetylene
• 1-ethynyl-2,4-dimethylbenzene
• DB-064335
• 1-ethynyl-2,4-dimethyl-benzene

• MDL： MFCD08703476
• InChIKey： GMODJHLJRNXLMC-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10/c1-4-10-6-5-8(2)7-9(10)3/h1,5-7H,2-3H3
• SMILES： C#CC1=C(C)C=C(C)C=C1

Computed Properties

• Exact Mass: 130.07800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 130.078
• Heavy Atom Count: 10
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.28470
• PSA: 0.00000
• Refractive Index: 1.528
• Boiling Point: 189.7±29.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.8±0.2 mmHg at 25°C
• Flash Point: 56.7±18.4 °C
• Color/Form: No data avaiable
• Density: 0.9±0.1 g/cm3

1-ethynyl-2,4-dimethylbenzene Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

1-ethynyl-2,4-dimethylbenzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%